N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H28N2O5/c1-25-17-8-4-3-7-15(17)9-12-21-18(23)19(24)22-13-16-14-26-20(27-16)10-5-2-6-11-20/h3-4,7-8,16H,2,5-6,9-14H2,1H3,(H,21,23)(H,22,24)
• InChI Key: CVIDQEAORRYAMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C(=O)NCC2COC3(O2)CCCCC3
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

“N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide” is a complex organic compound. The name suggests it contains a 1,4-dioxaspiro[4.5]decan-2-ylmethyl group and a 2-methoxyphenethyl group.

Physical And Chemical Properties Analysis

The related compound {1,4-dioxaspiro[4.5]decan-2-yl}methanol has a molecular weight of 172.22, is stored at room temperature, and is in liquid form.

Scientific Research Applications

1. 5-HT1A Receptor Agonism and Neuroprotective Activity

Research has identified N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide as a potent 5-HT1A receptor agonist with neuroprotective activity. Derivatives of this compound were synthesized and tested for binding affinity and activity at 5-HT1AR and α1 adrenoceptors. This led to the identification of certain derivatives as novel 5-HT1AR partial agonists, exhibiting promising neuroprotective activity and potential for pain control (Franchini et al., 2017).

2. Antihypertensive Properties

A series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, related structurally to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide, were synthesized for screening as antihypertensive agents. These compounds showed potential as alpha-adrenergic receptor blockers, highlighting their utility in blood pressure regulation (Caroon et al., 1981).

3. Potential Biolubricant Application

A study explored the synthesis of 1,4-dioxaspiro novel compounds from oleic acid, which is structurally related to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide, for potential biolubricant applications. These compounds exhibited properties indicating their potential as biolubricant candidates (Kurniawan et al., 2017).

4. Influenza Virus Activity

Compounds structurally similar to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide were evaluated for their antiviral activity against influenza A and B virus in cell cultures. Certain derivatives showed significant inhibitory effects, suggesting potential applications in antiviral therapies (Göktaş et al., 2012).

5. Synthesis of Vic-Dioximes

A study on the synthesis and characterization of vic-dioximes containing the 1,3-dioxolane ring, related to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-methoxyphenethyl)oxalamide, was conducted. These vic-dioximes and their metal complexes have potential applications in coordination chemistry (Canpolat & Kaya, 2004).

Safety and Hazards

The safety data sheet for the related compound {1,4-dioxaspiro[4.5]decan-2-yl}methanol indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.